Cas no 201286-99-9 (6-Hydroxy-3-methylindazole)

6-Hydroxy-3-methylindazole is a heterocyclic organic compound featuring an indazole core substituted with a hydroxyl group at the 6-position and a methyl group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in synthetic chemistry. Its hydroxyl group enables further functionalization, while the methyl group enhances stability. The compound’s well-defined molecular framework makes it valuable for research in medicinal chemistry, where it may serve as a scaffold for bioactive molecule development. High purity and consistent quality are critical for its effective use in precision synthesis.
6-Hydroxy-3-methylindazole structure
6-Hydroxy-3-methylindazole structure
Product Name:6-Hydroxy-3-methylindazole
CAS No:201286-99-9
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD08692367
CID:66606
PubChem ID:135566389
Update Time:2025-05-28

6-Hydroxy-3-methylindazole Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-3-methylindazole
    • 3-methyl-1H-Indazol-6-ol
    • 1H-Indazol-6-ol,3-methyl
    • 3-METHYINDAZOL-6-OL
    • 3-methyl-1(2)H-indazol-6-ol
    • 3-Methylindazol-6-ol
    • 6-hydroxy-3-methyl-1 H-indazole
    • 1H-Indazol-6-ol, 3-methyl-
    • 3-methyl-1,2-dihydroindazol-6-one
    • PubChem18073
    • 1H-Indazol-6-ol,3-methyl-
    • 6-hydroxy-3-methyl-1H-indazole
    • FCH862535
    • RP21206
    • MB06518
    • 3-Methyl-1,2-dihydro-6H-indazol-6-on
    • MFCD08692367
    • WTNPPQUZRFSUQF-UHFFFAOYSA-N
    • 3-Methyl-1,2-dihydro-6H-indazol-6-one
    • Q27467618
    • 3-Methyl-6-Hydroxyindazole
    • J-518786
    • AC-5197
    • 3-METHYL-2H-INDAZOL-6-OL
    • GS-4268
    • XQ0
    • 201286-99-9
    • AM803469
    • SCHEMBL176952
    • A814270
    • AKOS006288063
    • DTXSID10627404
    • CS-W006810
    • FT-0647761
    • DB-030980
    • MDL： MFCD08692367
    • Inchi： 1S/C8H8N2O/c1-5-7-3-2-6(11)4-8(7)10-9-5/h2-4,11H,1H3,(H,9,10)
    • InChI Key： WTNPPQUZRFSUQF-UHFFFAOYSA-N
    • SMILES： OC1C=CC2C(C=1)=NNC=2C

Computed Properties

  • Exact Mass: 148.06400
  • Monoisotopic Mass: 148.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.9
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 366°C at 760 mmHg
  • Flash Point: 175.2±22.3 °C
  • Refractive Index: 1.719
  • PSA: 48.91000
  • LogP: 1.57690
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Hydroxy-3-methylindazole Security Information

6-Hydroxy-3-methylindazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Hydroxy-3-methylindazole Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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6-Hydroxy-3-methylindazole Production Method

6-Hydroxy-3-methylindazole Related Literature

  • 1. Indazole derivatives: the synthesis of various amino- and hydroxy-indazoles and derived sulphonic acids
    Robert R. Davies J. Chem. Soc. 1955 2412

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